Aluminum zirconium pentachlorohydrex Gly
Overview
Description
Aluminum Zirconium Pentachlorohydrex Gly is a derivative of Aluminum Zirconium Pentachlorohydrate. Some of the water molecules in the compound have been displaced by glycine or other substances like calcium glycinate, magnesium glycinate, potassium glycinate, sodium glycinate, or zinc glycinate . It is commonly used as an antiperspirant in many deodorant products .
Synthesis Analysis
The synthesis of this compound involves the displacement of some water molecules in Aluminum Zirconium Pentachlorohydrate by glycine or other substances like calcium glycinate, magnesium glycinate, potassium glycinate, sodium glycinate, or zinc glycinate .Molecular Structure Analysis
This compound is a coordination complex of Aluminum Zirconium Chlorohydrate and glycine. Some of the water molecules normally coordinated to the metal have been displaced by glycine .Physical And Chemical Properties Analysis
This compound is a solid that has the ability to absorb moisture due to its anhydrous form . It encompasses a range of aluminum-to-zirconium atomic ratios between 6.0:1 and 10.0:1 and a range of (aluminum plus zirconium)-to-chloride atomic ratios between 2.1:1 and 1.51:1 .Scientific Research Applications
Zirconium in Aluminum Alloys : Zirconium (Zr) is used in modern aluminum alloys to form dispersoids that control grain structure and interact with alloying elements. This interaction is crucial in alloys like AA7010, a commercial Al-Zn-Mg-Cu alloy, where Zr-rich dispersoids contain varying amounts of Zn and Cu. These dispersoids are vital in understanding the aging and hardening processes in such alloys (Cassell et al., 2019).
Aluminum Hydride in Energy Storage : Aluminum hydride (AlH3) and its compounds, including those with zirconium, have high energy densities, making them promising for hydrogen and energy storage. This includes applications in rocket fuel, explosives, reducing agents, and hydrogen sources for portable fuel cells (Graetz et al., 2011).
Anodic Oxide Films on Zr-Al Alloys : The formation of anodic oxide films on Zr-Al alloys offers insights into their dielectric properties. These films, formed on alloys with varying aluminum content, exhibit different structures and properties, influencing their applications in electronics and other fields (Koyama et al., 2011).
Improving Composite Materials with Zirconium : Zirconium can enhance the efficiency of composite materials like Al-Mg/B4C by improving particle incorporation. The addition of Zr leads to the formation of a reaction layer on the interface, improving the distribution of particles and enhancing the material's strength and elongation (Rezayat et al., 2016).
High-Temperature Structural Ceramics : Zr-Al-C compounds, such as Zr2Al3C4 and Zr3Al3C5, have been developed for use as high-temperature structural ceramics. These materials exhibit desirable properties like high hardness, flexural strength, and fracture toughness, making them suitable for various industrial applications (He et al., 2007a); (He et al., 2007b).
Corrosion Resistance : Zirconium-based conversion coatings on aluminum alloys enhance their corrosion resistance and improve the adhesion of other coatings. This is significant in extending the lifespan and durability of aluminum alloys in various environments (Golru et al., 2015).
Mechanism of Action
properties
IUPAC Name |
aluminum;2-aminoacetic acid;zirconium(4+);chloride;hydroxide;hydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5NO2.Al.ClH.2H2O.Zr/c3-1-2(4)5;;;;;/h1,3H2,(H,4,5);;1H;2*1H2;/q;+3;;;;+4/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYANSMZYIOPJFV-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)O)N.O.[OH-].[Al+3].[Cl-].[Zr+4] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H8AlClNO4Zr+5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
134375-99-8, 134910-86-4, 174514-58-0, 90604-80-1, 125913-22-6 | |
Record name | Aluminum zirconium trichlorohydrex gly [USAN:USP] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0134375998 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Aluminum zirconium tetrachlorohydrex gly [USAN:USP] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0134910864 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Aluminum zirconium octachlorohydrex gly [USP] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0174514580 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Aluminum zirconium trichlorohydrex gly | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB11116 | |
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Record name | Aluminum zirconium tetrachlorohydrex gly | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB11149 | |
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Record name | Aluminum Zirconium Pentachlorohydrex Gly | |
Source | European Chemicals Agency (ECHA) | |
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Record name | Aluminum Zirconium Trichlorohydrex Gly | |
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Record name | Aluminum Zirconium Tetrachlorohydrex Gly | |
Source | European Chemicals Agency (ECHA) | |
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Record name | Aluminum Zirconium Octachlorohydrex Gly | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ALUMINUM ZIRCONIUM TETRACHLOROHYDREX GLY | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8O386558JE | |
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Record name | ALUMINUM ZIRCONIUM TRICHLOROHYDREX GLY | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T27D6T99LH | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | ALUMINUM ZIRCONIUM OCTACHLOROHYDREX GLY | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P9D3YP29MY | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | ALUMINUM ZIRCONIUM PENTACHLOROHYDREX GLY | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/94703016SM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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